Cas no 177734-78-0 (Quinolin-5-yl trifluoromethanesulfonate)

• Product Name: Quinolin-5-yl trifluoromethanesulfonate
• CAS No: 177734-78-0
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 1364676
• PubChem ID: 11471403
• Update Time: 2025-10-29

Quinolin-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 5-quinolinyl ester
• quinolin-5-yl trifluoromethanesulfonate
• Trifluoro-methanesulfonic acid quinolin-5-yl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 5-quinolinyl ester
• DB-298949
• 177734-78-0
• 5-quinolinyl trifluoromethanesulfonate
• SCHEMBL481371
• DTXSID30467001
• 5-quinolinyl triflouromethanesulfonate
• 5-quinolyl trifluoromethanesulfonate
• 5-trifluoromethanesulphonyloxyquinoline
• 5-(trifluoromethylsulfonyloxy)-quinoline
• Quinolin-5-yl trifluoromethanesulfonate

• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-5-1-4-8-7(9)3-2-6-14-8/h1-6H
• InChI Key： RUCKYCSNVTXGHW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 277.00208
• Monoisotopic Mass: 277.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 56.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Quinolin-5-yl trifluoromethanesulfonate

Quinolin-5-yl Trifluoromethanesulfonate (CAS No. 177734-78-0): A Comprehensive Overview

Quinolin-5-yl trifluoromethanesulfonate (CAS No. 177734-78-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as quinolin-5-yl triflate, is a valuable reagent due to its unique chemical properties and reactivity. In this article, we will delve into the structure, synthesis, applications, and recent research advancements of quinolin-5-yl trifluoromethanesulfonate.

The molecular structure of quinolin-5-yl trifluoromethanesulfonate consists of a quinoline ring attached to a trifluoromethanesulfonyl group. The quinoline ring is a heterocyclic aromatic compound with a nitrogen atom at the 2-position, while the trifluoromethanesulfonyl group (CF₃SO₃) imparts strong electron-withdrawing properties and high reactivity to the molecule. This combination makes quinolin-5-yl trifluoromethanesulfonate an excellent leaving group in various substitution reactions.

The synthesis of quinolin-5-yl trifluoromethanesulfonate can be achieved through several methods. One common approach involves the reaction of 5-bromoquinoline with silver triflate or lithium triflate in the presence of a suitable base. Another method involves the direct fluorination of 5-bromoquinoline using N-fluorobenzenesulfonimide (NFSI) followed by treatment with triflic anhydride. These synthetic routes have been extensively studied and optimized to ensure high yields and purity.

In the realm of organic synthesis, quinolin-5-yl trifluoromethanesulfonate has found numerous applications due to its ability to participate in various chemical transformations. For instance, it is widely used as a coupling partner in Suzuki-Miyaura cross-coupling reactions, where it reacts with boronic acids or esters to form biaryl compounds. These biaryl compounds are crucial intermediates in the synthesis of pharmaceuticals and fine chemicals.

Beyond its role in organic synthesis, quinolin-5-yl trifluoromethanesulfonate has also shown promise in medicinal chemistry. Recent studies have demonstrated its potential as a building block for the development of novel drugs targeting various diseases. For example, researchers have utilized this compound to synthesize quinoline-based derivatives with potent antimalarial activity. The high reactivity and functional group compatibility of quinolin-5-yl trifluoromethanesulfonate make it an attractive choice for drug discovery and development.

In materials science, quinolin-5-yl trifluoromethanesulfonate has been explored for its potential in the fabrication of advanced materials. Its strong electron-withdrawing properties and high thermal stability make it suitable for use in the preparation of conductive polymers and other functional materials. Additionally, the compound has been investigated for its use in organic light-emitting diodes (OLEDs) and other electronic devices due to its ability to enhance device performance.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have focused on understanding the environmental fate and toxicity of quinolin-5-yl trifluoromethanesulfonate. While initial findings suggest that it is relatively stable under environmental conditions, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, quinolin-5-yl trifluoromethanesulfonate (CAS No. 177734-78-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it an invaluable reagent in organic synthesis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further solidifying its importance in the scientific community.